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Compound of Interest

Compound Name: Octanal

Cat. No.: B089490

The Chemical Abstracts Service (CAS) has assigned the number 124-13-0 to Octanal.[1][2][3]
[4] It is also known by a variety of synonyms in literature and commerce.

Table 1: Synonyms for Octanal

Synonym Reference

Caprylaldehyde [1]

Caprylic aldehyde

n-Octanal

1-Octanal

n-Octyl aldehyde

Octanaldehyde

Aldehyde C-8

C-8 Aldehyde

Octyl aldehyde

Octanoic aldehyde

Physicochemical Properties
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Octanal is a colorless to pale yellow liquid characterized by a strong, fruity, citrus-like odor. It is
found naturally in citrus oils and is used extensively in the perfume and flavor industries. Key
quantitative properties of octanal are summarized below.

Table 2: Physicochemical Data of Octanal

Property Value Reference(s)
Molecular Formula CsH160

Molar Mass 128.21 g/mol

Density 0.821 - 0.825 g/cm3 at 20 °C

Boiling Point 171 °C

Melting Point 12to 15 °C

Flash Point 51 °C (124 °F)

Slightly soluble (560 mg/L at

Water Solubility 25 °C)

o . Soluble in alcohol, most fixed
Solubility in Organics )
oils, propylene glycol

Refractive Index (n20/D) 1.421
Vapor Pressure 2 mm Hg at 20 °C
LogP (Octanol/Water) 3.5at20°C

Synthesis Protocols

Octanal is commercially produced through methods like the hydroformylation of heptene or the
dehydrogenation of 1-octanol. For laboratory-scale synthesis, several protocols are available.

Experimental Protocol: Synthesis from n-Octyl lodide

This method details the oxidation of n-octyl iodide to octanal using anhydrous trimethylamine
oxide.
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Materials:

n-Octyl iodide (0.2 mole, 48.0 g)

Anhydrous trimethylamine oxide (0.4 mole, 30 g)

Dry chloroform (100 ml)

2N aqueous sulfuric acid (110 ml)

2N aqueous sodium carbonate solution

Anhydrous sodium sulfate

Three-necked, round-bottomed flask (250 ml), reflux condenser, stirrer, dropping funnel

Procedure:

A solution of anhydrous trimethylamine oxide in dry chloroform is placed in the three-necked
flask.

The flask is warmed to 40-50°C on a steam bath to initiate the reaction.

n-Octyl iodide is added dropwise with continuous stirring over a period of 20—30 minutes.

Once the addition is complete, the solution is boiled under reflux for an additional 20
minutes.

The solution is cooled, and 110 ml of 2N aqueous sulfuric acid is added with stirring to
neutralize.

The chloroform layer is separated and washed sequentially with water, 2N aqueous sodium
carbonate solution, and again with water.

The washed chloroform solution is dried over anhydrous sodium sulfate.

The chloroform is removed under reduced pressure, and the resulting residue is distilled to
yield pure octanal.
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Workflow for Octanal Synthesis
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Workflow for Octanal Synthesis
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Applications in Research and Drug Development

Octanal is not merely a fragrance and flavor compound; it exhibits a range of biological
activities that are of interest to researchers. It serves as a key intermediate in the synthesis of
various chemicals, including pharmaceuticals.

Antimicrobial and Antifungal Activity

Octanal has demonstrated significant antimicrobial and antifungal properties. It is effective
against various fungal species, including Aspergillus flavus and Guignardia citri-aurantii. Its
mechanism of action involves disrupting the integrity of the fungal cell membrane. This leads to
increased membrane permeability, leakage of essential intracellular components, reduced lipid
content, and inhibition of respiratory metabolism.

Antifungal Mechanism of Octanal
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Antifungal Mechanism of Octanal

Cytotoxic Activity

In addition to its antimicrobial effects, octanal has shown cytotoxic activity against certain
cancer cell lines. Research has demonstrated its ability to induce cytotoxicity in HeLa cells, with
a reported ICso value of 3.5 pg/mL. This suggests potential avenues for investigation in
oncology and drug development.

Experimental Protocol: Antifungal Susceptibility Testing
(Broth Microdilution)

This protocol provides a general methodology for determining the Minimum Inhibitory
Concentration (MIC) of octanal against a fungal strain, based on its known mechanism.

Materials:

Pure Octanal

Fungal strain (e.g., Aspergillus flavus)

Appropriate broth medium (e.g., RPMI-1640)

Solvent for octanal (e.g., DMSO)

Sterile 96-well microplates

Spectrophotometer (plate reader)

Procedure:

e Prepare a stock solution of octanal in a suitable solvent.

e Prepare a standardized fungal inoculum suspension from a fresh culture.

 In a 96-well microplate, perform serial two-fold dilutions of the octanal stock solution with the
broth medium to achieve a range of final concentrations.
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e Add the fungal inoculum to each well, ensuring the final volume is consistent. Include
positive (inoculum only) and negative (broth only) controls.

 Incubate the microplate under appropriate conditions (temperature, time) for the specific
fungal strain.

 After incubation, determine the MIC by visually inspecting for the lowest concentration of
octanal that causes complete inhibition of visible growth. The MIC can also be determined
spectrophotometrically by measuring the optical density at a suitable wavelength.

o To investigate the mechanism, further assays can be conducted on cells exposed to sub-MIC
concentrations of octanal, such as membrane permeability assays (e.g., using propidium
iodide staining) or analysis of total lipid content.

Conclusion

Octanal is a compound with a well-established role in the flavor and fragrance industries and
growing significance in scientific research. Its defined physicochemical properties, established
synthesis routes, and documented biological activities—particularly its antimicrobial and
cytotoxic effects—make it a valuable molecule for drug discovery and development
professionals. The disruption of cell membrane integrity as a mechanism of action presents a
promising area for further investigation into novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical Identification and Synonyms]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b089490#octanal-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b089490#octanal-cas-number-and-synonyms
https://www.benchchem.com/product/b089490#octanal-cas-number-and-synonyms
https://www.benchchem.com/product/b089490#octanal-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

